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CHROMOIONOPHORE VII CHROMOIONOPHORE VII
Brand Name: Vulcanchem
CAS No.: 141754-62-3
VCID: VC0130380
InChI: InChI=1S/C45H57N3O5/c1-5-7-19-36(20-8-6-2)52-43(49)23-15-13-11-9-10-12-14-18-30-51-45(50)33-24-26-34(27-25-33)46-40-32-42-44(38-22-17-16-21-37(38)40)47-39-29-28-35(48(3)4)31-41(39)53-42/h16-17,21-22,24-29,31-32,36H,5-15,18-20,23,30H2,1-4H3
SMILES: CCCCC(CCCC)OC(=O)CCCCCCCCCCOC(=O)C1=CC=C(C=C1)N=C2C=C3C(=NC4=C(O3)C=C(C=C4)N(C)C)C5=CC=CC=C52
Molecular Formula: C45H57N3O5
Molecular Weight: 719.9 g/mol

CHROMOIONOPHORE VII

CAS No.: 141754-62-3

Main Products

VCID: VC0130380

Molecular Formula: C45H57N3O5

Molecular Weight: 719.9 g/mol

CHROMOIONOPHORE VII - 141754-62-3

CAS No. 141754-62-3
Product Name CHROMOIONOPHORE VII
Molecular Formula C45H57N3O5
Molecular Weight 719.9 g/mol
IUPAC Name (11-nonan-5-yloxy-11-oxoundecyl) 4-[[9-(dimethylamino)benzo[a]phenoxazin-5-ylidene]amino]benzoate
Standard InChI InChI=1S/C45H57N3O5/c1-5-7-19-36(20-8-6-2)52-43(49)23-15-13-11-9-10-12-14-18-30-51-45(50)33-24-26-34(27-25-33)46-40-32-42-44(38-22-17-16-21-37(38)40)47-39-29-28-35(48(3)4)31-41(39)53-42/h16-17,21-22,24-29,31-32,36H,5-15,18-20,23,30H2,1-4H3
Standard InChIKey ACJOCTIRKDZZGC-UHFFFAOYSA-N
SMILES CCCCC(CCCC)OC(=O)CCCCCCCCCCOC(=O)C1=CC=C(C=C1)N=C2C=C3C(=NC4=C(O3)C=C(C=C4)N(C)C)C5=CC=CC=C52
Canonical SMILES CCCCC(CCCC)OC(=O)CCCCCCCCCCOC(=O)C1=CC=C(C=C1)N=C2C=C3C(=NC4=C(O3)C=C(C=C4)N(C)C)C5=CC=CC=C52
PubChem Compound 10462574
Last Modified Nov 11 2021
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